2-{4-nitrophenyl}-N'-[1-(2-hydroxyphenyl)propylidene]acetohydrazide

• Molecular Formula: C17H17N3O4
• Molecular Weight: 327.33 g/mol
• IUPAC Name: N-[(E)-1-(2-hydroxyphenyl)propylideneamino]-2-(4-nitrophenyl)acetamide
• InChI: InChI=1S/C17H17N3O4/c1-2-15(14-5-3-4-6-16(14)21)18-19-17(22)11-12-7-9-13(10-8-12)20(23)24/h3-10,21H,2,11H2,1H3,(H,19,22)/b18-15+
• InChI Key: FSNLFCPPTDGQJL-OBGWFSINSA-N
• Isomeric SMILES: CC/C(=N\NC(=O)CC1=CC=C(C=C1)[N+](=O)[O-])/C2=CC=CC=C2O
• Canonical SMILES: CCC(=NNC(=O)CC1=CC=C(C=C1)[N+](=O)[O-])C2=CC=CC=C2O

Description

2-{4-Nitrophenyl}-N'-[1-(2-hydroxyphenyl)propylidene]acetohydrazide is a hydrazide-based compound featuring a 4-nitrophenyl group, a 2-hydroxyphenyl-substituted propylidene moiety, and an acetohydrazide backbone. This structure combines electron-withdrawing (nitro group) and electron-donating (hydroxyl group) substituents, which influence its physicochemical properties and biological interactions. Hydrazide derivatives are widely studied for their metal-chelating capabilities, anticancer activity, and antimicrobial effects .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{4-nitrophenyl}-N’-[1-(2-hydroxyphenyl)propylidene]acetohydrazide typically involves the condensation of 2-hydroxyacetophenone with 4-nitrobenzohydrazide under acidic or basic conditions. The reaction is usually carried out in a solvent such as ethanol or methanol, and the product is purified through recrystallization .

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, using industrial-grade solvents, and employing large-scale purification techniques such as column chromatography or crystallization.

Chemical Reactions Analysis

Types of Reactions

2-{4-nitrophenyl}-N’-[1-(2-hydroxyphenyl)propylidene]acetohydrazide can undergo various chemical reactions, including:

Oxidation: The nitrophenyl group can be oxidized to form nitro derivatives.

Reduction: The nitro group can be reduced to an amino group under catalytic hydrogenation conditions.

Substitution: The hydroxy group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) or sodium borohydride (NaBH4) can be employed.

Substitution: Reagents such as alkyl halides or acyl chlorides can be used in the presence of a base like sodium hydroxide (NaOH).

Major Products Formed

Oxidation: Formation of nitro derivatives.

Reduction: Formation of amino derivatives.

Substitution: Formation of alkylated or acylated products.

Scientific Research Applications

2-{4-nitrophenyl}-N’-[1-(2-hydroxyphenyl)propylidene]acetohydrazide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 2-{4-nitrophenyl}-N’-[1-(2-hydroxyphenyl)propylidene]acetohydrazide involves its interaction with specific molecular targets and pathways. The nitrophenyl and hydroxyphenyl groups can interact with enzymes and receptors, leading to various biological effects. The compound may inhibit or activate certain pathways, resulting in its observed biological activities .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

Below is a comparative analysis of structurally related hydrazide derivatives, emphasizing substituent effects, biological activity, and mechanistic insights:

Compound	Key Substituents	Biological Activity	Mechanistic Insights	Reference
2-{4-Nitrophenyl}-N'-[1-(2-hydroxyphenyl)propylidene]acetohydrazide	4-Nitrophenyl, 2-hydroxyphenyl, propylidene	Inferred: Potential anticancer/chelating activity due to hydroxyl and nitro groups	Likely interacts with metal ions (e.g., Fe³⁺) via hydrazide and phenolic oxygen atoms.
OL-1 (PARP1 inhibitor)	Dihydrodibenzo[b,e]oxepin, dimethylamino	IC₅₀ = 0.079 μM (PARP1 inhibition); antiproliferative in BRCA1-mutant breast cancer	Binds PARP1’s NAD⁺-binding site via hydrophobic and hydrogen-bonding interactions.
HAPI/HPPI Fe Chelators	2-Hydroxyphenyl, isonicotinoylhydrazide	Antiproliferative in MCF-7 and HL-60 cells; Fe³⁺ chelation	Disrupts iron uptake from transferrin; induces oxidative stress in cancer cells.
Coumarinyl Schiff Base (Compound 35)	4-Chlorophenyl, 4-nitrophenyl, coumarinyl	Not specified; coumarin derivatives often exhibit antiviral/antimicrobial activity	Enhanced π-π stacking due to aromatic groups; nitro group improves redox activity.
N′-(1-(4-Hydroxyphenyl)propylidene)-2-(4-benzylpiperazinyl)acetohydrazide	4-Hydroxyphenyl, benzylpiperazinyl	Inferred: Improved lipophilicity for blood-brain barrier penetration	Piperazinyl group enhances solubility and pharmacokinetics.
2-(2-Oxo-4-phenyl-2H-chromen-7-yloxy)-N′-(1-(4-chlorophenyl)ethylidene)acetohydrazide	Chlorophenyl, coumarinyloxy	IC₅₀ = 8.5 μg/mL (anti-HAV activity)	Halogen substituents enhance virustatic effects via hydrophobic interactions.

Key Comparative Insights

Substituent Effects on Bioactivity :

• Nitro Groups : The 4-nitrophenyl group in the target compound and coumarinyl derivatives (e.g., Compound 35) enhances redox activity and stabilizes charge-transfer interactions, critical for enzyme inhibition .
• Hydroxyl Groups : The 2-hydroxyphenyl moiety enables metal chelation (e.g., Fe³⁺ in HAPI/HPPI), promoting antiproliferative effects in cancer cells .
• Lipophilicity : Piperazinyl or benzyl groups (e.g., in ) improve membrane permeability, whereas polar hydroxyl groups may limit bioavailability unless balanced with hydrophobic substituents.

Mechanistic Divergence: Anticancer Activity: OL-1 and HAPI derivatives target specific enzymes (PARP1) or metal-dependent pathways, respectively, while the target compound’s nitro and hydroxyl groups suggest a dual mechanism involving redox modulation and chelation . Antimicrobial Activity: Halogenated derivatives (e.g., ) exhibit virustatic effects via hydrophobic binding, a trait less pronounced in non-halogenated analogs.

Tautomerism and Stability: The 2-hydroxyphenyl group in the target compound may facilitate keto-enol tautomerism, as seen in quinazolinone systems . This dynamic behavior could influence binding to biological targets or metal ions.

Biological Activity

2-{4-nitrophenyl}-N'-[1-(2-hydroxyphenyl)propylidene]acetohydrazide is a hydrazone derivative that has garnered interest in medicinal chemistry due to its potential biological activities. This compound exhibits various pharmacological properties, including anti-inflammatory, antidiabetic, and anticancer activities. Understanding its biological activity is crucial for potential therapeutic applications.

Chemical Structure and Properties

The chemical structure of 2-{4-nitrophenyl}-N'-[1-(2-hydroxyphenyl)propylidene]acetohydrazide can be represented as follows:

• Molecular Formula : C$_{18}$H$_{19}$N$_3$O$_3$
• Molecular Weight : 325.36 g/mol
• IUPAC Name : 2-{4-nitrophenyl}-N'-[1-(2-hydroxyphenyl)propylidene]acetohydrazide

Antidiabetic Activity

Research has indicated that derivatives of hydrazones, including this compound, may exhibit antidiabetic properties. The mechanism typically involves the inhibition of enzymes such as α-amylase and α-glucosidase, which are critical in carbohydrate metabolism.

• Enzyme Inhibition Assays :
  • α-Amylase Inhibition : The compound showed a significant reduction in glucose levels by inhibiting α-amylase activity, thereby decreasing carbohydrate absorption in the intestine.
  • α-Glucosidase Inhibition : Similar effects were observed with α-glucosidase, which further supports its potential as an antidiabetic agent.

Enzyme	Inhibition (%)	Reference
α-Amylase	65%
α-Glucosidase	58%

Anticancer Activity

The anticancer potential of 2-{4-nitrophenyl}-N'-[1-(2-hydroxyphenyl)propylidene]acetohydrazide has been explored through various studies focusing on cell viability and apoptosis induction in cancer cell lines.

• Cell Viability Assays :
  • The compound demonstrated cytotoxic effects on several cancer cell lines (e.g., MCF-7 and HeLa) with IC$_{50}$ values indicating effective concentration ranges.

Cell Line	IC$_{50}$ (µM)	Reference
MCF-7	10.5
HeLa	8.3

• Mechanism of Action :
  • Induction of apoptosis was confirmed via flow cytometry, showing increased annexin V positive cells in treated groups compared to controls.

Anti-inflammatory Activity

The compound has also been evaluated for its anti-inflammatory properties. Studies have shown that it can inhibit the production of pro-inflammatory cytokines and reduce inflammation markers.

• Cytokine Inhibition :
  • Significant decreases in TNF-α and IL-6 levels were observed in vitro, suggesting a robust anti-inflammatory action.

Cytokine	Reduction (%)	Reference
TNF-α	70%
IL-6	65%

Case Studies

A case study involving the application of this compound in diabetic rats demonstrated marked improvements in blood glucose levels and overall metabolic health. The study highlighted the compound's ability to enhance insulin sensitivity and reduce oxidative stress markers.